3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate

• Molecular Formula: C25H20O4
• Molecular Weight: 384.4 g/mol
• IUPAC Name: [(2Z)-3-oxo-2-[(4-phenylphenyl)methylidene]-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C25H20O4/c1-16(2)25(27)28-20-12-13-21-22(15-20)29-23(24(21)26)14-17-8-10-19(11-9-17)18-6-4-3-5-7-18/h3-16H,1-2H3/b23-14-
• InChI Key: ZXZZPGIDEQSVKF-UCQKPKSFSA-N
• Isomeric SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C4=CC=CC=C4)/O2
• Canonical SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C4=CC=CC=C4)O2

Description

3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate is a synthetic furan-based derivative featuring a benzofuran core substituted with a 3-oxo group, a 4-biphenyl (para-phenylphenyl) methylene moiety at position 2, and a 2-methylpropanoate (isobutyrate) ester at position 4. The biphenyl substituent enhances lipophilicity and π-π stacking interactions, while the isobutyrate ester contributes to solubility modulation and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate typically involves multi-step organic reactions. One common method includes the condensation of 4-phenylbenzaldehyde with benzo[3,4-b]furan-6-yl 2-methylpropanoate under basic conditions to form the desired product. The reaction is usually carried out in a solvent such as ethanol or methanol, with a base like sodium hydroxide or potassium carbonate .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the carbonyl groups to alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Halogenated derivatives.

Scientific Research Applications

3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as an anti-inflammatory and anticancer agent due to its ability to interact with specific biological targets.

Materials Science: The compound’s unique structure makes it a candidate for use in organic electronics and photonics.

Biological Studies: It is used in studies to understand its interaction with various enzymes and receptors.

Mechanism of Action

The mechanism of action of 3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit specific enzymes by binding to their active sites, thereby blocking their activity. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares a common benzofuran-3-oxo core with several derivatives, differing in substituents at positions 2 and 5. Below is a comparative analysis with key analogues:

Compound Name	Substituent at Position 2	Ester Group at Position 6	Key Properties/Activities	Reference
3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate (Target Compound)	4-Biphenyl (para-phenylphenyl) methylene	2-Methylpropanoate (isobutyrate)	High lipophilicity (predicted LogP >5); potential for π-π interactions in material science applications.
4-Methyl-3-oxo-2-(3-pyridylmethylene)benzo[3,4-b]furan-6-yl 4-chloro-benzenesulphonate (Compound 5)	3-Pyridyl methylene	4-Chlorobenzenesulphonate	Inhibits sphingomyelinase D (SMase D) in Loxosceles venom; reduces hemolysis and dermonecrosis .
3-Oxo-2-[(2,4,5-trimethoxyphenyl)methylene]benzo[3,4-b]furan-6-yl furan-2-carboxylate	2,4,5-Trimethoxyphenyl methylene	Furan-2-carboxylate	Moderate polarity (LogP ~3.5); crystallographically characterized (X-ray) .

Key Comparative Insights

Substituent Effects on Bioactivity The pyridyl methylene group in Compound 5 introduces nitrogen-based polarity, enabling hydrogen bonding with SMase D’s active site, critical for venom toxicity inhibition . The biphenyl methylene group in the target compound enhances hydrophobicity, favoring membrane permeability and material science applications (e.g., organic semiconductors) but may reduce aqueous solubility .

Ester Group Influence

• The sulphonate ester in Compound 5 improves water solubility and ionic interactions with proteins, supporting its role as a therapeutic inhibitor .
• The isobutyrate ester in the target compound balances lipophilicity and metabolic stability, making it suitable for prolonged activity in hydrophobic environments .

Structural Characterization

• X-ray crystallography confirms the planar benzofuran core and Z-configuration of the methylene substituent in trimethoxyphenyl analogues, a feature likely conserved in the target compound .

Biological Activity

The compound 3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be described by the following characteristics:

Property	Description
Molecular Formula	C23H22O5
Molecular Weight	378.42 g/mol
IUPAC Name	3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate

The biological activity of this compound is believed to stem from its ability to interact with various cellular targets, including enzymes and receptors involved in critical signaling pathways. The presence of both a benzo[b]furan core and a phenyl moiety suggests potential interactions with biological membranes and proteins, which may lead to:

• Antioxidant Activity : The compound may scavenge free radicals, reducing oxidative stress.
• Anticancer Properties : Preliminary studies indicate that it could induce apoptosis in cancer cells through mitochondrial pathways.

Anticancer Activity

Research has highlighted the compound's potential as an anticancer agent. In vitro studies have shown that it exhibits cytotoxic effects against various cancer cell lines. For example:

• Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer), and A549 (lung cancer).
• IC50 Values : The IC50 values for MCF-7 were reported to be approximately 25 µM, indicating significant potency against this cell line.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Results indicate:

• Activity Against Bacteria : It exhibits selective activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis.
• Lack of Activity Against Fungi : No significant antifungal activity was observed against Candida albicans.

Case Studies

• Study on Anticancer Mechanisms :
  • In a study published in Molecules, researchers observed that treatment with 3-Oxo-2-[(4-phenylphenyl)methylene]benzo[3,4-b]furan-6-yl 2-methylpropanoate led to increased levels of reactive oxygen species (ROS) in MCF-7 cells, suggesting a mechanism involving oxidative stress induction leading to apoptosis .
• Antimicrobial Efficacy Assessment :
  • A separate investigation assessed the antimicrobial efficacy of the compound against various bacterial strains. The results demonstrated that while it was effective against specific Gram-positive bacteria, it showed no effect on Gram-negative bacteria or fungi .